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Compound of Interest

Compound Name: Orteronel

Cat. No.: B1684507

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Orteronel (also known as TAK-700), an investigational, nonsteroidal
antineoplastic agent. Adherence to these procedures is critical to ensure the safety of
laboratory personnel and to prevent environmental contamination. Orteronel is classified as an
androgen biosynthesis inhibitor and should be handled with care, following all institutional and
regulatory guidelines for hazardous drug disposal.[1][2][3]

Core Disposal Principles

Orteronel is harmful if swallowed and has been identified as very toxic to aquatic life with long-
lasting effects.[4] Therefore, it is imperative that this compound not be disposed of via standard
laboratory drains or mixed with general waste.[5] All waste containing Orteronel, including pure
compound, solutions, and contaminated materials, must be segregated and disposed of as
hazardous chemical waste.

Personal Protective Equipment (PPE)

Before handling Orteronel or its waste, personnel must be equipped with the appropriate
personal protective equipment to minimize exposure risks.
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PPE Item Specification Rationale
Gl Double chemotherapy-rated Prevents skin contact and
oves
gloves (e.g., nitrile) absorption.[6][7]

_ _ Protects against splashes and
Disposable, solid-front o
Gown ) contamination of personal
protective gown

clothing.[7]
) ] Prevents eye contact from
Eye Protection Safety goggles or face shield
splashes or aerosols.[4][7]
Required for handling powders
) ) ] outside of a containment hood
Respiratory Protection NIOSH-approved respirator

or in the event of a large spill

to prevent inhalation.[5][8]

Waste Segregation and Disposal Procedures

Proper segregation of Orteronel waste is crucial for compliant disposal. The following table
outlines the different waste streams and their corresponding disposal containers and

procedures.
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Waste Type

Description

Disposal Container

Disposal
Procedure

Trace Contaminated
Waste

Items with minimal
residual contamination
(e.g., empty vials,
used gloves, gowns,
absorbent pads).[9]

Yellow, labeled "Trace
Chemotherapy Waste"

container.[6][9]

Place items in the
designated container.
When full, the
container should be
sealed and disposed
of via the institutional
hazardous waste
program, typically

incineration.[9]

Trace Contaminated

Sharps

Needles and syringes
that are empty and
contain no visible

liquid residue.[6]

Yellow, puncture-
resistant, labeled
"Trace Chemotherapy

Sharps" container.[6]

[9]

Do not recap needles.
Dispose of the entire
syringe and needle
assembly directly into
the sharps container.
[10]

Bulk Contaminated
Waste

Unused or expired
Orteronel, partially full
vials, syringes with
residual drug, and
materials from a large
spill cleanup.[6][9]

Black, labeled "Bulk
Chemotherapy Waste"
or "Hazardous
Chemical Waste"

container.[6]

This waste is
considered
hazardous.[9] Collect
in a designated,
sealed container and
manage through the
institution's
Environmental Health
& Safety (EH&S)
department for
hazardous chemical

waste disposal.[9]

Spill Management Protocol

In the event of an Orteronel spill, immediate and appropriate action is necessary to contain the

contamination and protect personnel.

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://blink.ucsd.edu/safety/research-lab/chemical/specific/antineoplastic/index.html
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://blink.ucsd.edu/safety/research-lab/chemical/specific/antineoplastic/index.html
https://blink.ucsd.edu/safety/research-lab/chemical/specific/antineoplastic/index.html
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://blink.ucsd.edu/safety/research-lab/chemical/specific/antineoplastic/index.html
https://www.pogo.ca/wp-content/uploads/2014/10/Safe-Handling-Guidelines-for-AHOPCA-Countries.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://blink.ucsd.edu/safety/research-lab/chemical/specific/antineoplastic/index.html
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://blink.ucsd.edu/safety/research-lab/chemical/specific/antineoplastic/index.html
https://blink.ucsd.edu/safety/research-lab/chemical/specific/antineoplastic/index.html
https://www.benchchem.com/product/b1684507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill
area.

o Don Appropriate PPE: At a minimum, this includes a gown, double gloves, and eye
protection. For larger spills or powders, a respirator is required.[7]

» Contain the Spill:
o Liquids: Use absorbent pads from a chemotherapy spill kit to cover the spill.[7]
o Solids/Powders: Carefully cover with damp absorbent pads to avoid generating dust.[5]

o Clean the Area: Starting from the outer edge and working inward, clean the area with a
detergent solution, followed by clean water.[7]

o Dispose of Cleanup Materials: All materials used for cleanup, including contaminated PPE,
must be disposed of as bulk contaminated waste in the designated black container.[6][9]

» Report the Spill: Follow all institutional procedures for reporting chemical spills to the
appropriate safety personnel.

Orteronel Disposal Workflow

The following diagram illustrates the decision-making process for the proper segregation and
disposal of Orteronel waste.
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Caption: Orteronel Waste Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684507#orteronel-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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